Cas no 2098012-84-9 ((3-{1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine)

• Product Name: (3-{1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine
• CAS No: 2098012-84-9
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 5042018
• Update Time: 2025-05-19

(3-{1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-{1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine
• 3-(1-(2-(tert-Butoxy)ethyl)-1H-pyrazol-4-yl)-N-methylpropan-1-amine
• N-methyl-3-[1-[2-[(2-methylpropan-2-yl)oxy]ethyl]pyrazol-4-yl]propan-1-amine
• (3-{1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine

• Inchi： 1S/C13H25N3O/c1-13(2,3)17-9-8-16-11-12(10-15-16)6-5-7-14-4/h10-11,14H,5-9H2,1-4H3
• InChI Key： JYDXYKYOCKGRAB-UHFFFAOYSA-N
• SMILES： O(CCN1C=C(C=N1)CCCNC)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1

Additional information on (3-{1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine

Introduction to Compound CAS No 2098012-84-9: (3-{1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine

The compound with CAS No 2098012-84-9, named (3-{1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyrazole ring with a tert-butoxy substituent and a methylamine group, making it a versatile building block for various applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of its production, making it more accessible for research and industrial use.

One of the most notable features of this compound is its ability to act as a precursor in the development of novel pharmaceutical agents. Its pyrazole moiety is known for its potential anti-inflammatory and antioxidant properties>, which have been extensively studied in recent clinical trials. Additionally, the tert-butoxy group contributes to the compound's stability and solubility, making it an ideal candidate for drug delivery systems.

In the realm of materials science, this compound has found applications in the synthesis of advanced polymers and coatings. Its methylamine group facilitates strong intermolecular interactions, leading to the formation of robust materials with enhanced mechanical properties. Recent research has focused on its use in creating biocompatible polymers for medical implants, showcasing its potential in the field of bioengineering.

The structural versatility of (3-{1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine also makes it a valuable tool in click chemistry. Its ability to undergo rapid and selective reactions under mild conditions has revolutionized the way complex molecules are assembled. This has opened new avenues for the development of nanomaterials and sensors with unprecedented sensitivity.

From an environmental perspective, this compound has been studied for its role in sustainable chemical processes. Its synthesis pathway minimizes waste generation and utilizes renewable resources, aligning with global efforts to promote green chemistry. Recent breakthroughs in catalytic recycling have further enhanced its eco-friendly profile, making it a preferred choice for environmentally conscious industries.

In conclusion, (3-{1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-yl}propyl)(methyl)amine (CAS No 2098012-84-9) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines underscore its importance as a key player in contemporary science and technology.